Cas no 867330-05-0 (5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride)

5-(Trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its reactive sulfonyl chloride and trichloroacetyl functional groups. These moieties enable efficient derivatization, making it useful for constructing complex heterocyclic compounds, pharmaceuticals, and agrochemicals. The trichloroacetyl group enhances electrophilicity, facilitating nucleophilic substitution reactions, while the sulfonyl chloride allows for further functionalization via sulfonamide or sulfonate formation. Its stability under controlled conditions ensures reliable handling in synthetic workflows. This compound is particularly advantageous in medicinal chemistry for introducing sulfonamide-based pharmacophores, contributing to the development of bioactive molecules with tailored properties. Proper storage in anhydrous environments is recommended to maintain reactivity.
5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride structure
867330-05-0 structure
Product name:5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride
CAS No:867330-05-0
MF:C6H3Cl4NO3S
MW:310.969916582108
MDL:MFCD07339552
CID:718934
PubChem ID:16226724

5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-sulfonylchloride, 5-(2,2,2-trichloroacetyl)-
    • 2-(Trichloroacetyl)pyrrole-4-sulfonyl chloride
    • 5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride
    • 5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride
    • I11-864
    • J-516429
    • SCHEMBL3013942
    • SB63094
    • FT-0678214
    • 4-(4-Chlorophenyl)thiomorpholine1,1-dioxide
    • EN300-14443
    • CS-0234610
    • MFCD07339552
    • A863052
    • 867330-05-0
    • AKOS001109507
    • 5-(2,2,2-Trichloroacetyl)-1H-pyrrole-3-sulfonylchloride
    • DTXSID50585332
    • G28645
    • MDL: MFCD07339552
    • Inchi: InChI=1S/C6H3Cl4NO3S/c7-6(8,9)5(12)4-1-3(2-11-4)15(10,13)14/h1-2,11H
    • InChI Key: NDTJKEDRRPZTGJ-UHFFFAOYSA-N
    • SMILES: O=S(C1=CNC(C(C(Cl)(Cl)Cl)=O)=C1)(Cl)=O

Computed Properties

  • Exact Mass: 308.85900
  • Monoisotopic Mass: 308.858775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • Density: 1.828
  • Boiling Point: 435.735°C at 760 mmHg
  • Flash Point: 217.325°C
  • Refractive Index: 1.6
  • PSA: 75.38000
  • LogP: 3.57590

5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1305280-500mg
5-(2,2,2-Trichloroacetyl)-1h-pyrrole-3-sulfonyl chloride
867330-05-0 95+%
500mg
¥5244 2023-02-17
Enamine
EN300-14443-5.0g
5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride
867330-05-0 95%
5.0g
$1290.0 2023-02-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1305280-100mg
5-(2,2,2-Trichloroacetyl)-1h-pyrrole-3-sulfonyl chloride
867330-05-0 95+%
100mg
¥970.00 2024-04-27
Enamine
EN300-14443-10.0g
5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride
867330-05-0 95%
10.0g
$2518.0 2023-02-09
Enamine
EN300-14443-0.05g
5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride
867330-05-0 95%
0.05g
$72.0 2023-02-09
Enamine
EN300-14443-1.0g
5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride
867330-05-0 95%
1.0g
$311.0 2023-02-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1305280-1g
5-(2,2,2-Trichloroacetyl)-1h-pyrrole-3-sulfonyl chloride
867330-05-0 95+%
1g
¥6712 2023-02-17
Enamine
EN300-14443-10000mg
5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride
867330-05-0 95.0%
10000mg
$2518.0 2023-09-29
Enamine
EN300-14443-2500mg
5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride
867330-05-0 95.0%
2500mg
$653.0 2023-09-29
abcr
AB314456-5g
2-(Trichloroacetyl)pyrrole-4-sulfonyl chloride; .
867330-05-0
5g
€1913.50 2025-02-21

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Amadis Chemical Company Limited
(CAS:867330-05-0)5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride
A863052
Purity:99%
Quantity:250mg
Price ($):158.0